![molecular formula C10H12FNOS B7512575 N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide](/img/structure/B7512575.png)
N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide, also known as FMA, is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications. FMA belongs to the class of sulfonamide compounds, which have been widely used in medicinal chemistry for their antibacterial, antifungal, and antitumor activities.
Mechanism of Action
The mechanism of action of N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide is not fully understood, but it has been proposed that this compound may act by inhibiting the activity of enzymes involved in cancer cell proliferation and inflammation. In particular, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in cancer cell invasion and metastasis. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, which is a key mechanism for inhibiting cancer cell proliferation. This compound has also been shown to inhibit cancer cell migration and invasion, which are important steps in the metastatic process. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide is that it has been shown to have a broad spectrum of activity against different types of cancer cells, which makes it a potentially useful therapeutic agent for a variety of cancer types. Another advantage of this compound is that it has been shown to have low toxicity in animal models, which suggests that it may have a favorable safety profile for use in humans. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. In addition, this compound has limited solubility in aqueous solutions, which may make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide. One area of research could be to further investigate the mechanism of action of this compound, in order to optimize its therapeutic potential. Another area of research could be to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models, in order to better understand its safety and efficacy profile. Finally, future research could focus on developing novel formulations of this compound that improve its solubility and bioavailability, which could facilitate its use in clinical settings.
Synthesis Methods
The synthesis of N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide involves the reaction of 2-fluoro-4-methylphenylamine with 2-methylsulfanylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds via an amide bond formation, resulting in the formation of this compound as a white crystalline solid. The yield of the reaction is typically around 60-70%, and the purity of the product can be improved by recrystallization.
Scientific Research Applications
N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been studied extensively for its potential therapeutic applications. In particular, this compound has been shown to have anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
properties
IUPAC Name |
N-(2-fluoro-4-methylphenyl)-2-methylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNOS/c1-7-3-4-9(8(11)5-7)12-10(13)6-14-2/h3-5H,6H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGFMYEFNIQWJOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.